Cas no 130284-53-6 (5-Bromo-6-chloropyridin-3-amine)

• Product Name: 5-Bromo-6-chloropyridin-3-amine
• CAS No: 130284-53-6
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD03840433
• CID: 64050
• PubChem ID: 14595221
• Update Time: 2025-10-20

5-Bromo-6-chloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloropyridin-3-amine
• 5-AMINO-3-BROMO-2-CHLOROPYRIDINE
• 5-BROMO-6-CHLORO-3-AMINOPYRIDINE
• 3-Bromo-2-chloro-5-aminopyridine
• 5-bromo-6-chloropyridin-3-aminr
• 2-CHLORO-3-BROMO-5-AMINOPYRIDINE
• 2-chloro-3-bromopyridin-5-amine
• 3-Amino-5-bromo-6-chloropyridine 5-Bromo-6-chloro-3-pyridinamine
• 3-Amino-5-bromo-6-chloropyridine
• 5-Bromo-6-chloro-3-pyridinamine
• 5-AMino-2-chloro-3-broMopyridine
• MFCD03840433
• 130284-53-6
• DTXSID80562010
• 3-PYRIDINAMINE, 5-BROMO-6-CHLORO-
• AM20050756
• SCHEMBL2487120
• SY019775
• ISKBXMMELYRESC-UHFFFAOYSA-N
• FT-0648115
• BCP23342
• PS-3326
• AC-5436
• BDBM625982
• 5-Amino-3-bromo-2-chloropyridine, 97%
• Q-103393
• EN300-112006
• CS-W020112
• AKOS005255537
• A2539
• DB-024934
• STL556805
• BBL102996

• MDL： MFCD03840433
• Inchi： 1S/C5H4BrClN2/c6-4-1-3(8)2-9-5(4)7/h1-2H,8H2
• InChI Key： ISKBXMMELYRESC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)N)Cl

Computed Properties

• Exact Mass: 205.92500
• Monoisotopic Mass: 205.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.834
• Melting Point: 113°C(lit.)
• Boiling Point: 336.7±37.0 °C at 760 mmHg
• Flash Point: 157.4±26.5 °C
• Refractive Index: 1.648
• PSA: 38.91000
• LogP: 2.66090

5-Bromo-6-chloropyridin-3-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H318
• Warning Statement： P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-Bromo-6-chloropyridin-3-amine

5-Bromo-6-chloropyridin-3-amine: A Comprehensive Overview

5-Bromo-6-chloropyridin-3-amine, with the CAS number 130284-53-6, is a significant compound in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring with substituents at positions 3, 5, and 6. Specifically, the 3-position bears an amino group (-NH2), while the 5 and 6 positions are substituted with bromine (Br) and chlorine (Cl) atoms, respectively.

The synthesis of 5-bromo-6-chloropyridin-3-amine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have focused on optimizing these processes to minimize environmental impact and enhance efficiency. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound. These innovations not only reduce reaction times but also improve the overall sustainability of the synthesis pathway.

The chemical properties of 5-bromo-6-chloropyridin-3-amine make it a versatile building block in organic synthesis. The presence of electron-withdrawing groups (bromine and chlorine) at positions 5 and 6 enhances the reactivity of the pyridine ring, particularly at the para position relative to the amino group. This reactivity is exploited in various coupling reactions, such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, which are pivotal in constructing complex molecular architectures. Moreover, the amino group at position 3 serves as a nucleophilic site for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of applications, 5-bromo-6-chloropyridin-3-amine has garnered significant attention in drug discovery. Its structural features make it an ideal candidate for exploring potential bioactive compounds. Recent studies have highlighted its role as a lead compound in anti-cancer drug development. For example, researchers have investigated its ability to inhibit key enzymes involved in cell proliferation and apoptosis. Preliminary results suggest that this compound exhibits promising anti-proliferative activity against various cancer cell lines, warranting further exploration in preclinical models.

Beyond pharmaceutical applications, 5-bromo-6-chloropyridin-3-amime has also found utility in agrochemicals. Its ability to modulate plant growth regulators has led to its evaluation as a potential herbicide or fungicide. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling select weed species without significant adverse effects on crop plants. These findings underscore its potential as an environmentally friendly alternative to conventional agrochemicals.

The environmental fate and toxicity of 5-bromo-chloro-pyridin-amime are critical considerations for its safe use and disposal. Recent studies have examined its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that this compound undergoes microbial degradation via hydrolytic cleavage and oxidative transformation, leading to the formation of less toxic byproducts. These insights are valuable for designing waste management strategies that minimize ecological risks associated with its production and application.

In conclusion, 5-bromo-chloro-pyridin-amime, CAS number 130284-53-6, stands as a remarkable example of how pyridine derivatives can be harnessed for diverse applications across multiple industries. Its unique chemical properties render it an invaluable tool in organic synthesis, drug discovery, and agrochemical development. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly significant role in advancing scientific innovation while addressing global challenges in health and agriculture.